Yttrium(III) nitrate tetrahydrate

• IUPAC Name: yttrium(3+);trinitrate;tetrahydrate
• InChI: InChI=1S/3NO3.4H2O.Y/c3*2-1(3)4;;;;;/h;;;4*1H2;/q3*-1;;;;;+3
• InChI Key: XRKAJAPEZSHSLG-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.[Y+3]
• Molecular Formula: H8N3O13Y
• DSSTOX Substance ID: DTXSID00583449
• Molecular Weight: 346.98 g/mol
• CAS RN: 13773-69-8

Description

Yttrium(III) nitrate tetrahydrate is an inorganic chemical compound of yttrium from the group of nitrates. It is used to make yttrium-based surfactant mesophases which are promising as adsorbing agents as well as for optically functional species.

Synthesis Analysis

Yttrium(III) nitrate can be prepared by dissolving the corresponding metal oxide in 6 mol/L nitric acid: Y2O3 + 6 HNO3 → 2 Y(NO3)3 + 3 H2O.

Molecular Structure Analysis

The molecular formula of Yttrium(III) nitrate tetrahydrate is Y(NO3)3 · 4H2O. It has a molecular weight of 346.98 g/mol.

Chemical Reactions Analysis

The thermal decomposition of yttrium nitrate hexahydrate is a complex condensation process generating a tetramer arrangement Y4O4(NO3)4 formed by alternating yttrium and oxygen atoms.

Physical And Chemical Properties Analysis

Yttrium(III) nitrate tetrahydrate has a molecular weight of 346.98 g/mol. It forms only colorless compounds. Yttrium forms a water-insoluble fluoride, hydroxide, and oxalate, but its bromide, chloride, iodide, nitrate, and sulfate are all soluble in water.

Scientific Research Applications

Preparation of Yttrium Oxide Nanoparticles

. These nanoparticles have various applications in fields like medicine, electronics, and energy.

Nanoscale Coatings of Carbon Composites

. These coatings enhance the properties of the composites, making them suitable for advanced applications in aerospace and automotive industries.

Surfactant Mesophases

. These mesophases are promising as adsorbing agents and in optically functional materials.

Catalyst in Organic Synthesis

. It can facilitate various reactions, enhancing the efficiency and selectivity of the synthesis process.

Preparation of Yttrium-based Metal-Organic Frameworks

. These frameworks have potential applications in gas storage, separation, and catalysis.

Superconducting Materials

. These materials have zero electrical resistance and are used in magnetic resonance imaging (MRI), magnetic levitation trains, and other high-tech applications.

Mechanism of Action

Target of Action

Yttrium(III) nitrate tetrahydrate is primarily used as a source of Yttrium 3+ cations . These cations play a crucial role in the synthesis of various yttrium-containing materials .

Mode of Action

The compound interacts with its targets by providing Yttrium 3+ cations . These cations are essential for the formation of several yttrium-based materials, such as Y4Al2O9, YBa2Cu3O6.5+x, and yttrium-based metal-organic frameworks .

Biochemical Pathways

It’s known that the yttrium 3+ cations provided by the compound are integral to the synthesis of various yttrium-containing materials . These materials can have diverse applications, ranging from adsorbing agents to optically functional species .

Result of Action

The primary result of Yttrium(III) nitrate tetrahydrate’s action is the formation of yttrium-containing materials . These materials have various applications, such as the creation of yttrium-based surfactant mesophases, which show promise as adsorbing agents and for optically functional species .

Safety and Hazards

Yttrium(III) nitrate tetrahydrate may intensify fire as it is an oxidizer. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed.

Future Directions

Yttrium(III) nitrate tetrahydrate is used as a precursor to synthesize yttrium oxide nanoparticles by co-precipitation method. It is also used to prepare electroactive poly(vinylidene fluoride) (PVDF) thin films.

Q & A

Q1: How does the choice of Yttrium(III) nitrate tetrahydrate as a precursor impact the quality of the Y2O3 insulator compared to other precursors?

A: The research paper compares Yttrium(III) nitrate tetrahydrate with other precursors like Yttrium(III) acetate hydrate, Yttrium isopropoxide oxide, and Yttrium(III) tris (isopropoxide) for fabricating Y2O3 insulators. While the paper doesn't find Yttrium(III) nitrate tetrahydrate to be the optimal choice, it highlights the importance of precursor selection on the final film properties. The study found that Y2O3 films derived from the acetate precursor, after undergoing UV/ozone treatment, exhibited superior qualities, including a uniform and smooth surface morphology and a lower number of oxygen vacancy defects []. These factors contributed to the fabrication of capacitors with lower current leakage and a more stable dielectric constant, indicating a higher quality insulator compared to those derived from Yttrium(III) nitrate tetrahydrate.

Q2: What analytical techniques were employed to characterize the Y2O3 films produced using Yttrium(III) nitrate tetrahydrate?

A2: The researchers utilized a combination of techniques to characterize the Y2O3 films:

• Grazing-incidence X-ray diffraction: This technique was employed to examine the crystalline structure of the fabricated Y2O3 films [].
• Scanning probe microscopy: This method was used to analyze the surface morphology and roughness of the films, providing insights into the uniformity and quality of the coating [].
• X-ray spectroscopy: This technique was employed for chemical component analysis, helping to identify the elemental composition and potential impurities within the Y2O3 films [].